trans-3-(Benzyloxy)cyclobutanamine hydrochloride
Overview
Description
Trans-3-(Benzyloxy)cyclobutanamine hydrochloride is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of drug discovery. This compound is a derivative of cyclobutanamine and has been found to exhibit promising biological activity, making it a potential candidate for the development of new drugs. In
Mechanism of Action
The mechanism of action of trans-3-(Benzyloxy)cyclobutanamine hydrochloride is not fully understood. However, it has been proposed that this compound may act by inhibiting certain enzymes, which are involved in the regulation of cellular processes. Additionally, trans-3-(Benzyloxy)cyclobutanamine hydrochloride has been found to induce apoptosis in cancer cells, which may contribute to its antitumor activity.
Biochemical and Physiological Effects:
Trans-3-(Benzyloxy)cyclobutanamine hydrochloride has been found to exhibit a range of biochemical and physiological effects. This compound has been found to inhibit the activity of certain enzymes, such as carbonic anhydrase, which are involved in the regulation of cellular processes. Additionally, trans-3-(Benzyloxy)cyclobutanamine hydrochloride has been found to induce apoptosis in cancer cells, which may contribute to its antitumor activity.
Advantages and Limitations for Lab Experiments
The advantages of using trans-3-(Benzyloxy)cyclobutanamine hydrochloride in lab experiments include its potential applications in the development of enzyme inhibitors and anticancer drugs. Additionally, this compound has been found to exhibit high purity, making it a reliable and consistent reagent for use in lab experiments. However, the limitations of using trans-3-(Benzyloxy)cyclobutanamine hydrochloride in lab experiments include its potential toxicity and the need for further research to fully understand its mechanism of action.
Future Directions
There are several future directions for the research of trans-3-(Benzyloxy)cyclobutanamine hydrochloride. One potential direction is the development of new enzyme inhibitors and anticancer drugs based on the structure of this compound. Additionally, further research is needed to fully understand the mechanism of action of trans-3-(Benzyloxy)cyclobutanamine hydrochloride and its potential applications in the treatment of other diseases. Finally, the synthesis method for this compound could be optimized to improve yield and reduce the use of toxic reagents.
Scientific Research Applications
Trans-3-(Benzyloxy)cyclobutanamine hydrochloride has been extensively studied for its potential applications in drug discovery. This compound has been found to exhibit inhibitory activity against certain enzymes, making it a potential candidate for the development of enzyme inhibitors. Additionally, trans-3-(Benzyloxy)cyclobutanamine hydrochloride has been found to exhibit antitumor activity, making it a potential candidate for the development of anticancer drugs.
properties
IUPAC Name |
3-phenylmethoxycyclobutan-1-amine;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15NO.ClH/c12-10-6-11(7-10)13-8-9-4-2-1-3-5-9;/h1-5,10-11H,6-8,12H2;1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AJMLIIBGYIRLDD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CC1OCC2=CC=CC=C2)N.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H16ClNO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90693400 |
Source
|
| Record name | 3-(Benzyloxy)cyclobutan-1-amine--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90693400 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
213.70 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
trans-3-(Benzyloxy)cyclobutanamine hydrochloride | |
CAS RN |
905823-30-5 |
Source
|
| Record name | 3-(Benzyloxy)cyclobutan-1-amine--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90693400 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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